Cas no 2229597-99-1 (3-(3-amino-3-methylbutyl)benzene-1,2-diol)

• Product Name: 3-(3-amino-3-methylbutyl)benzene-1,2-diol
• CAS No: 2229597-99-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6396572
• PubChem ID: 165652018
• Update Time: 2025-06-08

3-(3-amino-3-methylbutyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-3-methylbutyl)benzene-1,2-diol
• 2229597-99-1
• EN300-1764627

• Inchi： 1S/C11H17NO2/c1-11(2,12)7-6-8-4-3-5-9(13)10(8)14/h3-5,13-14H,6-7,12H2,1-2H3
• InChI Key： GJUFYEPGCCUZSP-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCC(C)(C)N)O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(3-amino-3-methylbutyl)benzene-1,2-diol

3-(3-amino-3-methylbutyl)benzene-1,2-diol: A Comprehensive Overview

The compound 3-(3-amino-3-methylbutyl)benzene-1,2-diol, identified by the CAS number 2229597-99-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a dihydroxybenzene ring with an aminoalkyl group. The benzene ring serves as the central framework, while the aminoalkyl group introduces functional diversity, making this compound a versatile building block in organic synthesis.

Recent studies have highlighted the importance of benzene diols in the development of advanced materials and bioactive molecules. The presence of two hydroxyl groups on the benzene ring in 3-(3-amino-3-methylbutyl)benzene-1,2-diol confers it with strong hydrogen bonding capabilities, which are essential for its role in various chemical reactions. Additionally, the aminoalkyl substituent enhances the compound's ability to participate in nucleophilic reactions, making it a valuable intermediate in the synthesis of complex molecules.

The synthesis of 3-(3-amino-3-methylbutyl)benzene-1,2-diol involves a multi-step process that typically begins with the preparation of the benzene diol core. This is followed by the introduction of the aminoalkyl group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve precise control over the substitution pattern on the benzene ring.

In terms of applications, 3-(3-amino-3-methylbutyl)benzene-1,2-diol has shown promise in the field of drug discovery. Its ability to form stable complexes with metal ions makes it a potential candidate for designing chelating agents or metallo-drugs. Furthermore, its role as a precursor in the synthesis of bioactive compounds has been explored in several recent studies. For example, this compound has been used as an intermediate in the preparation of anti-inflammatory agents and antioxidants.

The structural versatility of 3-(3-amino-3-methylbutyl)benzene-1,2-diol also extends to its use in polymer chemistry. The hydroxyl groups on the benzene ring can be utilized for polymerization reactions, leading to the formation of novel polymeric materials with tailored properties. Recent research has focused on incorporating this compound into biodegradable polymers for applications in drug delivery systems and tissue engineering.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 3-(3-amino-3-methylbutyl)benzene-1,2-diol is crucial for its safe handling and disposal. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental impact. However, further research is needed to assess its long-term effects on aquatic ecosystems and human health.

In conclusion, 3-(3-amino-3-methylbutyl)benzene-1,2-diol (CAS No. 2229597-99-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.